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molecular formula C3H3BrN2OS B599313 (5-Bromo-1,3,4-thiadiazol-2-yl)methanol CAS No. 1339055-00-3

(5-Bromo-1,3,4-thiadiazol-2-yl)methanol

Cat. No. B599313
CAS RN: 1339055-00-3
M. Wt: 195.034
InChI Key: NOACDUMFCRKIMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09266873B2

Procedure details

To a solution of (5-bromo-1,3,4-thiadiazol-2-yl)methanol (1.2 g, 6.153 mmol) in toluene (40 mL) and ethanol (40 mL) was added 4-fluorophenyl boronic acid (1.026 g, 7.384 mmol) and 2 M solution of aqueous Na2CO3. The reaction mixture was degassed with argon, Pd(PPh3)4 (0.354 g, 0.355 mmol) was added, the reaction mixture again degassed with argon for 10 min, and the mixture heated to 100° C. for 2 h. The reaction mixture was evaporated under vacuum to remove the ethanol, diluted with water (50 mL), extracted with ethyl acetate (200 mL), dried over sodium sulfate, filtered and evaporated under reduced pressure to obtain crude product. The crude product was purified by Biotage IsoleraOne® column (using 30% ethyl acetate and hexane) to give (5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl)methanol as pale yellow solid (0.85 g, 65% yield); LC-MS m/z calculated for [M+H]+ 211.03. found 211.1.
Name
(5-bromo-1,3,4-thiadiazol-2-yl)methanol
Quantity
1.2 g
Type
reactant
Reaction Step One
Name
4-fluorophenyl boronic acid
Quantity
1.026 g
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Na2CO3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
toluene
Quantity
40 mL
Type
solvent
Reaction Step One
Name
ethanol
Quantity
40 mL
Type
solvent
Reaction Step One
Name
Pd(PPh3)4
Quantity
0.354 g
Type
catalyst
Reaction Step Two
Name
(5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl)methanol
Yield
65%

Identifiers

REACTION_CXSMILES
Br[C:2]1[S:6][C:5]([CH2:7][OH:8])=[N:4][N:3]=1.[F:9][C:10]1[CH:15]=[CH:14][C:13](B(O)O)=[CH:12][CH:11]=1.C([O-])([O-])=O.[Na+].[Na+]>C1(C)C=CC=CC=1.C(O)C.C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>[F:9][C:10]1[CH:15]=[CH:14][C:13]([C:2]2[S:6][C:5]([CH2:7][OH:8])=[N:4][N:3]=2)=[CH:12][CH:11]=1 |f:2.3.4,^1:38,40,59,78|

Inputs

Step One
Name
(5-bromo-1,3,4-thiadiazol-2-yl)methanol
Quantity
1.2 g
Type
reactant
Smiles
BrC1=NN=C(S1)CO
Name
4-fluorophenyl boronic acid
Quantity
1.026 g
Type
reactant
Smiles
FC1=CC=C(C=C1)B(O)O
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
Na2CO3
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)([O-])[O-].[Na+].[Na+]
Name
toluene
Quantity
40 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Name
ethanol
Quantity
40 mL
Type
solvent
Smiles
C(C)O
Step Two
Name
Pd(PPh3)4
Quantity
0.354 g
Type
catalyst
Smiles
C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added
CUSTOM
Type
CUSTOM
Details
the reaction mixture again degassed with argon for 10 min
Duration
10 min
CUSTOM
Type
CUSTOM
Details
The reaction mixture was evaporated under vacuum
CUSTOM
Type
CUSTOM
Details
to remove the ethanol
ADDITION
Type
ADDITION
Details
diluted with water (50 mL)
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate (200 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated under reduced pressure
CUSTOM
Type
CUSTOM
Details
to obtain crude product
CUSTOM
Type
CUSTOM
Details
The crude product was purified by Biotage IsoleraOne® column (using 30% ethyl acetate and hexane)

Outcomes

Product
Name
(5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl)methanol
Type
product
Smiles
FC1=CC=C(C=C1)C1=NN=C(S1)CO
Measurements
Type Value Analysis
AMOUNT: MASS 0.85 g
YIELD: PERCENTYIELD 65%
YIELD: CALCULATEDPERCENTYIELD 65.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.